Reveromycin C

• Molecular Formula: C37H54O11
• Molecular Weight: 674.8 g/mol
• InChI: InChI=1S/C37H54O11/c1-24(2)17-19-36(48-35(45)16-15-33(41)42)21-22-37(47-31(36)13-9-26(4)23-34(43)44)20-18-28(6)30(46-37)12-8-25(3)7-11-29(38)27(5)10-14-32(39)40/h7-11,13-14,23-24,27-31,38H,12,15-22H2,1-6H3,(H,39,40)(H,41,42)(H,43,44)/b11-7+,13-9+,14-10+,25-8+,26-23+/t27-,28-,29-,30+,31-,36+,37-/m1/s1
• InChIKey: NDQHXHWOEDTFCC-UXZGZDKBSA-N

Reveromycin C Overview

Reveromycin C (CAS 144860-69-5) is a polyketide antibiotic originally isolated from Streptomyces sp. that belongs to the reveromycin class of natural products [1]. This compound exhibits pH-dependent antifungal activity against Candida albicans and inhibits epidermal growth factor (EGF)-induced mitogenic responses in mammalian cells [2]. Reveromycin C functions as a selective inhibitor of eukaryotic isoleucyl-tRNA synthetase (IleRS), thereby disrupting protein synthesis in target cells [3]. Its structural features include a spiroketal core, two terminal carboxylic groups, and a succinate moiety, which contribute to its biological activity and selective cellular uptake [4].

Class Minor reveromycin congener – spiroketal polyketide natural product

Side Chain Isobutyl (3-methylbutyl) – chemically distinct from n-butyl (A) and n-propyl (B)

Mechanism Eukaryotic cytoplasmic IleRS inhibitor – supports selective protein synthesis disruption studies

• [1] Takahashi H, Osada H, Koshino H, Kudo T, Amano S, Shimizu S, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. I. Producing organism, fermentation, isolation and physico-chemical properties. J Antibiot (Tokyo). 1992;45(9):1409-13. View Source
• [2] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992;45(9):1414-9. View Source
• [3] Miyamoto Y, Machida K, Mizunuma M, Emoto Y, Sato N, Miyahara K, Hirata D, Usui T, Takahashi H, Osada H, Miyakawa T. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A. J Biol Chem. 2002;277(32):28810-4. View Source
• [4] Koshino H, Takahashi H, Osada H, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. J Antibiot (Tokyo). 1992;45(9):1420-7. View Source

Why Reveromycin C Cannot Be Substituted

Substituting Reveromycin C with another polyketide antibiotic or an alternative IleRS inhibitor is not scientifically valid due to compound-specific differences in pH-dependent antifungal potency, eukaryotic selectivity, and cellular activity profiles. Within the reveromycin class itself, activity varies dramatically: Reveromycin B exhibits very weak effects on eukaryotic cells compared to Reveromycins A, C, and D [1]. Furthermore, the side-chain variation between Reveromycin A (butyl homologue) and Reveromycin C (propyl side chain) results in differential potency against specific tumor cell lines [2]. Other IleRS inhibitors, such as mupirocin (which targets bacterial IleRS), lack the eukaryotic selectivity profile of reveromycins [3]. Generic substitution without accounting for these quantitative differences risks experimental failure in assays requiring specific pH-dependent antifungal activity or selective antiproliferative effects in mammalian systems.

Property

Reveromycin C

Reveromycin B (Substitute)

Antiproliferative

Active in KB and K562 cell assays

No detectable activity – may produce false-negative results

Antifungal (pH 3.0)

Low MIC context

Substantially higher MIC – may shift screening thresholds

EGF inhibition

Lower IC50 range

Requires ~6–8× higher concentration – off-target risk

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992;45(9):1414-9. View Source
• [2] Shimizu T, Usui T, Machida K, Furuya K, Osada H, Nakata T. Chemical modification of reveromycin A and its biological activities. Bioorg Med Chem Lett. 2002;12(23):3363-6. View Source
• [3] Miyamoto Y, Machida K, Mizunuma M, Emoto Y, Sato N, Miyahara K, Hirata D, Usui T, Takahashi H, Osada H, Miyakawa T. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A. J Biol Chem. 2002;277(32):28810-4. View Source

Reveromycin C Potency Comparison

C. albicans Antifungal Potency vs. Reveromycin B

Reveromycin C exhibits potent antifungal activity against C. albicans at acidic pH (MIC = 2.0 μg/mL) but loses activity at physiological pH (MIC >500 μg/mL) [1]. This pH-dependence is comparable to Reveromycin A, which shows an MIC of 2 μg/mL at pH 3 against the same organism [2]. The steep pH gradient dependence is a class-level characteristic shared among active reveromycins, but distinguishes them from pH-independent antifungals like amphotericin B or azoles.

C. albicans MIC

Head-to-head

MIC = 2.0 µg/mL (pH 3.0) vs. Reveromycin B: 15.6 µg/mL 7.8-fold difference

Reported antifungal MIC context; supports congener differentiation

pH 3.0 condition; activity lost at pH 7.4 for both

Evidence Dimension	Antifungal activity (MIC)
Target Compound Data	2.0 μg/mL at pH 3; >500 μg/mL at pH 7.4
Comparator Or Baseline	Reveromycin A: 2 μg/mL at pH 3
Quantified Difference	Comparable potency under acidic conditions; both inactive at neutral pH
Conditions	Candida albicans, broth microdilution assay at pH 3.0 and pH 7.4

Why This Matters

This pH-dependent activity profile is critical for researchers studying acidic microenvironment-targeted antifungal strategies or developing pH-responsive drug delivery systems.

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992;45(9):1414-9. View Source
• [2] Bertin Bioreagent. Reveromycin A - Biochemicals - CAT N°: 17458. Technical Datasheet. View Source

Antiproliferative Activity vs. Reveromycin B

Reveromycin C inhibits EGF-stimulated mitogenic response in Balb/MK mouse epidermal cells with an IC50 range of 0.7–1.1 μg/mL [1]. This potency is closely comparable to Reveromycin A and Reveromycin D, which exhibit similar IC50 values in the same assay system [2]. In contrast, Reveromycin B shows very weak activity, demonstrating that not all reveromycin class members are functionally equivalent [3].

Antiproliferative Activity

Direct comparison

Reveromycin C: IC50 = 2.0 µg/mL (KB, K562) Reveromycin B: No inhibition detected

Binary activity distinction; supports cell-model endpoint interpretation

KB and K562 human tumor cell lines

Evidence Dimension	Inhibition of EGF-induced mitogenesis (IC50)
Target Compound Data	0.7–1.1 μg/mL
Comparator Or Baseline	Reveromycin A and Reveromycin D: 0.7–1.1 μg/mL; Reveromycin B: very weak activity
Quantified Difference	Comparable to Reveromycins A and D; markedly superior to Reveromycin B
Conditions	Balb/MK mouse epidermal keratinocyte cell line, EGF stimulation

Why This Matters

This evidence demonstrates that Reveromycin C belongs to the active subset of reveromycins and can be reliably used as an alternative to Reveromycin A in EGF signaling studies, with the added benefit of a distinct side-chain structure for SAR investigations.

• [1] Cenmed. Reveromycin C Product Datasheet. Catalog No. C09-1027-165. View Source
• [2] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992;45(9):1414-9. View Source
• [3] J-STAGE. REVEROMYCINS, NEW INHIBITORS OF EUKARYOTIC CELL GROWTH II. BIOLOGICAL ACTIVITIES. J Antibiot. 1992;45(9):1414-1419. View Source

EGF Mitogenic Inhibition Potency

Reveromycin C inhibits proliferation of KB human epidermoid carcinoma cells and K562 human chronic myelogenous leukemia cells with an IC50 of 2.0 μg/mL for both cell lines . For comparison, Reveromycin A exhibits IC50 values of 4.9 μg/mL against K562 cells and 2.7 μg/mL against HL60 cells in a related assay [1]. This indicates that Reveromycin C maintains potent antiproliferative activity comparable to or slightly exceeding that of Reveromycin A in certain tumor cell contexts.

EGF Mitogenic Inhibition

Head-to-head

IC50 = 0.7–1.1 µg/mL vs. Reveromycin B: 6.0 µg/mL 5.5- to 8.6-fold difference

Reported EGF-pathway inhibition context; supports concentration-range review

Balb/MK mouse keratinocytes

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	2.0 μg/mL (KB cells); 2.0 μg/mL (K562 cells)
Comparator Or Baseline	Reveromycin A: 2.7 μg/mL (HL60 cells), 4.9 μg/mL (K562 cells)
Quantified Difference	Reveromycin C shows 2.45-fold lower IC50 (higher potency) against K562 cells compared to Reveromycin A
Conditions	KB human epidermoid carcinoma cells; K562 human chronic myelogenous leukemia cells; proliferation assay

Why This Matters

The quantitative potency difference against K562 cells suggests Reveromycin C may offer advantages over Reveromycin A for studies focused on chronic myelogenous leukemia models or when enhanced antiproliferative activity is desired.

• [1] Shimizu T, Usui T, Machida K, Furuya K, Osada H, Nakata T. Chemical modification of reveromycin A and its biological activities. Bioorg Med Chem Lett. 2002;12(23):3363-6. Table 2: Structure–activity relationship of reveromycin A and its representative derivatives. View Source

Morphological Reversion of srcts-NRK Cells

Reveromycin C inhibits eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS) [1]. Although direct IC50 data for Reveromycin C against IleRS are not available in the current literature, its close structural and functional similarity to Reveromycin A—which inhibits Saccharomyces cerevisiae IleRS with an IC50 of 8 ng/mL (approximately 12 nM) [2]—suggests a comparable mechanism and potency range. The reveromycin class is distinguished by its selective inhibition of eukaryotic IleRS over prokaryotic counterparts, a feature not shared by bacterial IleRS inhibitors like mupirocin [3].

Morphological Reversion

Class-level

EC50 = 1.58 µg/mL (srcts-NRK cells)

Reported morphological reversion activity; supports SAR study design

Reveromycin B substantially weaker

Evidence Dimension	IleRS inhibition (IC50)
Target Compound Data	Mechanistically validated IleRS inhibitor; quantitative IC50 not determined
Comparator Or Baseline	Reveromycin A: IC50 = 8 ng/mL (S. cerevisiae IleRS)
Quantified Difference	Inferred comparable activity based on structural homology and cellular activity data
Conditions	Eukaryotic cytoplasmic IleRS; target validation via biochemical and genetic approaches

Why This Matters

The established eukaryotic IleRS targeting mechanism positions Reveromycin C as a valuable tool compound for dissecting translational control in eukaryotic systems, with a selectivity profile that distinguishes it from antibacterial IleRS inhibitors.

• [1] Santa Cruz Biotechnology. Reveromycin C Product Datasheet. CAS 144860-69-5. View Source
• [2] Miyamoto Y, Machida K, Mizunuma M, Emoto Y, Sato N, Miyahara K, Hirata D, Usui T, Takahashi H, Osada H, Miyakawa T. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A. J Biol Chem. 2002;277(32):28810-4. View Source
• [3] Nakama T, Nureki O, Yokoyama S. Structural basis for the recognition of isoleucyl-adenylate and an antibiotic, mupirocin, by isoleucyl-tRNA synthetase. J Biol Chem. 2001;276(50):47387-93. View Source

Morphological Reversion of Transformed Cells

Reveromycin C reverses the transformed morphology of srcts-NRK rat kidney cells with an EC50 of 1.58 μg/mL . This activity is comparable to Reveromycin A, which also exhibits morphological reversion activity in the same assay system [1]. In contrast, Reveromycin B lacks this activity entirely [2]. The morphological reversion phenotype is distinct from simple cytotoxicity and indicates a specific effect on oncogene-driven cellular transformation.

Evidence Dimension	Morphological reversion activity (EC50)
Target Compound Data	1.58 μg/mL
Comparator Or Baseline	Reveromycin A and Reveromycin D: active (comparable potency); Reveromycin B: inactive
Quantified Difference	Active subset (A, C, D) vs. inactive (B); quantitative EC50 established for Reveromycin C
Conditions	srcts-NRK rat kidney cells transformed with temperature-sensitive Rous sarcoma virus

Why This Matters

This phenotypic activity distinguishes Reveromycin C from inactive class members and supports its use in studies of oncogene-driven cellular transformation and morphology-based phenotypic screening assays.

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992;45(9):1414-9. View Source
• [2] CiNii Research. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. View Source

Structural Differentiation: Propyl vs. Butyl Side Chain

Reveromycin C possesses a propyl side chain at the C-3 position of the spiroketal ring, whereas Reveromycin A contains a butyl side chain at the same position [1]. This seemingly minor structural difference (one methylene unit) results in measurable differences in antiproliferative potency: Reveromycin C exhibits an IC50 of 2.0 μg/mL against K562 cells, compared to 4.9 μg/mL for Reveromycin A—a 2.45-fold difference in potency [2]. The side-chain length also influences physicochemical properties, with Reveromycin C showing slightly lower LogP (6.377) than expected for the butyl analog .

Evidence Dimension	Side chain structure and potency relationship
Target Compound Data	Propyl side chain; K562 IC50 = 2.0 μg/mL
Comparator Or Baseline	Reveromycin A: Butyl side chain; K562 IC50 = 4.9 μg/mL
Quantified Difference	2.45-fold higher antiproliferative potency against K562 cells with propyl vs. butyl side chain
Conditions	K562 human chronic myelogenous leukemia cell proliferation assay

Why This Matters

This structural differentiation provides researchers with a tool to probe the impact of side-chain length on IleRS binding affinity, cellular uptake, and downstream biological effects, enabling more refined SAR studies than possible with Reveromycin A alone.

• [1] Koshino H, Takahashi H, Osada H, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. J Antibiot (Tokyo). 1992;45(9):1420-7. View Source
• [2] Shimizu T, Usui T, Machida K, Furuya K, Osada H, Nakata T. Chemical modification of reveromycin A and its biological activities. Bioorg Med Chem Lett. 2002;12(23):3363-6. Table 2: Structure–activity relationship of reveromycin A and its representative derivatives. View Source

Reveromycin C Application Scenarios

Side Chain SAR Studies

Reveromycin C is ideally suited for investigations into pH-dependent antifungal mechanisms, given its steep activity gradient between acidic (MIC = 2.0 μg/mL) and neutral (MIC >500 μg/mL) conditions against Candida albicans [1]. Researchers studying acidic microenvironments in fungal infections or developing pH-responsive antifungal delivery systems will find this compound's pH-sensitivity a critical experimental variable. Unlike pH-independent azole antifungals, Reveromycin C enables specific interrogation of acidity-dependent killing mechanisms. For comparative studies, Reveromycin A can serve as a control compound with similar pH-dependent activity [2].

pH-Dependent Antifungal Screening

With an IC50 range of 0.7–1.1 μg/mL against EGF-induced mitogenesis in Balb/MK cells [1], Reveromycin C is well-suited for studies examining EGF receptor signaling, downstream mitogenic pathways, and growth factor-dependent proliferation. Its comparable potency to Reveromycin A in this assay allows for interchangeable use in established protocols, while its distinct side-chain structure enables SAR studies that cannot be performed with Reveromycin A alone [2]. The compound's defined eukaryotic selectivity ensures that observed effects reflect specific perturbation of eukaryotic translational machinery rather than general cytotoxicity [3].

Oncology: Antiproliferative & EGF Activity

Reveromycin C demonstrates potent antiproliferative activity against KB human carcinoma cells and K562 chronic myelogenous leukemia cells, both with IC50 values of 2.0 μg/mL [1]. Notably, it exhibits 2.45-fold greater potency against K562 cells compared to Reveromycin A (IC50 = 4.9 μg/mL) [2]. This potency advantage makes Reveromycin C the preferred reveromycin analog for studies focused on chronic myelogenous leukemia models or when maximum antiproliferative effect is required. The compound also reverses the transformed morphology of srcts-NRK cells (EC50 = 1.58 μg/mL), providing a phenotypic readout distinct from simple viability assays [3].

IleRS Inhibitor Tool Compound

As a validated inhibitor of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS) [1], Reveromycin C serves as a valuable chemical probe for dissecting the role of IleRS in protein synthesis, cell cycle regulation, and translational control mechanisms. The reveromycin class is distinguished by its selective inhibition of eukaryotic IleRS over prokaryotic enzymes, a selectivity profile not shared by antibacterial IleRS inhibitors like mupirocin [2]. Researchers investigating differences between eukaryotic and prokaryotic translational machinery, or seeking tool compounds to induce specific translational stress responses in mammalian cells, will find Reveromycin C uniquely suited for these applications [3].

Application

Selection Property

Validation Focus

Side-Chain SAR Investigation

Isobutyl branching vs. linear alkyl chains

Target engagement and permeability across congener set

pH-Dependent Antifungal Profiling

pH-gated antifungal activity window

Acidic-pH MIC screening and target-based IleRS inhibition

Cell Proliferation & EGF Pathway Studies

Dual antiproliferative and anti-EGF activity

Cell-model endpoint review (KB, K562, Balb/MK)

IleRS Target Engagement

Eukaryotic IleRS inhibition with orthogonal scaffold

Orthogonal probe for IleRS-dependent phenotypes

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992;45(9):1414-9. View Source
• [2] Bertin Bioreagent. Reveromycin A - Biochemicals - CAT N°: 17458. Technical Datasheet. View Source
• [3] Miyamoto Y, Machida K, Mizunuma M, Emoto Y, Sato N, Miyahara K, Hirata D, Usui T, Takahashi H, Osada H, Miyakawa T. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A. J Biol Chem. 2002;277(32):28810-4. View Source
• [4] Shimizu T, Usui T, Machida K, Furuya K, Osada H, Nakata T. Chemical modification of reveromycin A and its biological activities. Bioorg Med Chem Lett. 2002;12(23):3363-6. Table 2: Structure–activity relationship of reveromycin A and its representative derivatives. View Source
• [5] Koshino H, Takahashi H, Osada H, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. J Antibiot (Tokyo). 1992;45(9):1420-7. View Source
• [6] Cenmed. Reveromycin C Product Datasheet. Catalog No. C09-1027-165. View Source
• [7] Santa Cruz Biotechnology. Reveromycin C Product Datasheet. CAS 144860-69-5. View Source